Cas no 887972-87-4 (1-(piperidin-4-yl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one
• CAS No: 887972-87-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD16481919
• CID: 2111363
• PubChem ID: 68690104
• Update Time: 2025-10-07

1-(piperidin-4-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-piperidinyl)-2(1H)-Pyridinone
• 1-(piperidin-4-yl)pyridin-2(1h)-one
• 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one

• MDL： MFCD16481919
• Inchi： 1S/C10H14N2O/c13-10-3-1-2-8-12(10)9-4-6-11-7-5-9/h1-3,8-9,11H,4-7H2
• InChI Key： BUVUMZCYOKVAEC-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 32.299

Additional information on 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one (CAS: 887972-87-4)

The compound 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one (CAS: 887972-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest as a pharmacophore in the development of novel small-molecule inhibitors targeting various disease pathways. Recent studies have explored its utility in modulating protein-protein interactions, enzyme inhibition, and receptor binding, making it a versatile candidate for drug discovery.

One of the most notable applications of 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in oncology, and recent research has demonstrated the efficacy of derivatives of this compound in selectively inhibiting aberrant kinase activity in cancer cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers.

In addition to its oncological applications, this compound has shown promise in the treatment of neurological disorders. A recent preclinical study investigated its derivatives as modulators of the serotonin and dopamine receptors, suggesting potential applications in the management of depression and Parkinson's disease. The study, conducted by a team at the University of Cambridge, utilized molecular docking and in vitro assays to demonstrate the compound's high affinity for specific neurotransmitter receptors, paving the way for further development of CNS-targeted therapeutics.

The synthetic accessibility of 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one has also been a focus of recent research. A 2024 publication in Organic Letters detailed an optimized, scalable synthesis route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, where consistent and cost-effective synthesis is crucial for drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from this scaffold. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the versatility and demonstrated biological activity of 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one make it a compelling candidate for continued research and development in the pharmaceutical industry.